Cas no 2580254-13-1 (3-(3-Cyanopiperidin-3-yl)propanoic acid)

• Product Name: 3-(3-Cyanopiperidin-3-yl)propanoic acid
• CAS No: 2580254-13-1
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5663051
• PubChem ID: 165888424
• Update Time: 2025-08-05

3-(3-Cyanopiperidin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-cyanopiperidin-3-yl)propanoic acid
• 2580254-13-1
• EN300-27733019
• 3-(3-Cyanopiperidin-3-yl)propanoic acid

• Inchi： 1S/C9H14N2O2/c10-6-9(4-2-8(12)13)3-1-5-11-7-9/h11H,1-5,7H2,(H,12,13)
• InChI Key： UPNJAASXOUTHHW-UHFFFAOYSA-N
• SMILES： OC(CCC1(C#N)CNCCC1)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 73.1Ų

Additional information on 3-(3-Cyanopiperidin-3-yl)propanoic acid

3-(3-Cyanopiperidin-3-yl)propanoic Acid: A Comprehensive Overview

3-(3-Cyanopiperidin-3-yl)propanoic acid, also known by its CAS number 2580254-13-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In recent years, advancements in synthetic methodologies and computational modeling have shed new light on its synthesis, characterization, and biological activity.

The molecular structure of 3-(3-Cyanopiperidin-3-yl)propanoic acid comprises a piperidine ring substituted with a cyano group at the 3-position and a propanoic acid moiety attached to the same carbon. This arrangement imparts the molecule with both rigid and flexible structural features, which are crucial for its interactions with biological targets. The piperidine ring, a six-membered saturated hydrocarbon, contributes to the compound's stability, while the cyano group introduces electron-withdrawing effects that can influence the molecule's electronic properties.

Recent studies have focused on optimizing the synthesis of 3-(3-Cyanopiperidin-3-yl)propanoic acid. Traditional methods often involved multi-step reactions with low yields, but modern approaches leveraging green chemistry principles have improved efficiency. For instance, researchers have employed catalytic asymmetric synthesis to construct the chiral piperidine core, significantly reducing waste and enhancing enantioselectivity. These advancements not only make the compound more accessible for research purposes but also pave the way for its potential use in therapeutic agents.

The pharmacological profile of 3-(3-Cyanopiperidin-3-yl)propanoic acid has been explored in various contexts. Preclinical studies suggest that it exhibits promising activity as a modulator of ion channels, particularly voltage-gated sodium channels. This property makes it a candidate for treating conditions such as epilepsy and chronic pain. Additionally, computational docking studies have revealed potential interactions with G-protein coupled receptors (GPCRs), highlighting its versatility as a lead compound for drug discovery.

In terms of applications, 3-(3-Cyanopiperidin-3-yl)propanoic acid has shown promise in medicinal chemistry as a building block for constructing bioactive molecules. Its ability to form stable amide bonds facilitates its incorporation into larger frameworks, enabling researchers to design compounds with enhanced pharmacokinetic profiles. Furthermore, recent investigations into its metabolic stability have provided insights into optimizing its bioavailability, which is critical for translational research.

The future of 3-(3-Cyanopiperidin-3-yl)propanoic acid lies in its continued exploration as a lead compound for drug development. With ongoing advancements in synthetic techniques and an increasing understanding of its biological interactions, this compound is poised to play a pivotal role in addressing unmet medical needs. Researchers are actively pursuing collaborations to accelerate its progression from the laboratory to clinical trials, underscoring its potential impact on therapeutic innovation.